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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906

For Researchers, Scientists, and Drug Development Professionals
Introduction

Solvent Orange 45 (C.I. 11700; CAS No. 13011-62-6) is a metal-complex solvent dye known
for its vibrant orange hue and excellent solubility in various organic solvents.[1][2] While its
primary applications are in industrial settings such as inks, coatings, and plastics, its properties
may be of interest for laboratory applications requiring a soluble, non-aqueous colorimetric
agent.[1][2][3] This document provides detailed application notes and protocols for the use of
Solvent Orange 45 in non-aqueous solvent systems for research purposes.

Physicochemical Properties

Solvent Orange 45 is a dark yellow or orange powder.[3][4] It is a cobalt-metal complex of a
monoazo dye.[5] It is generally insoluble in water and benzene but exhibits good solubility in a
range of organic solvents.[1][2][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative specifications and solubility profile of
Solvent Orange 45.

Table 1: Technical Specifications of Solvent Orange 45
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Property Specification Source
Appearance Orange Powder [3]
Dyeing Strength 98-102% [3]
pH Value 6.0-8.0 [3]
Moisture Content <2.0% [3]
Solubility in MEK (20°C) > 500 g/L [3]

| Insolubles in MEK | £ 1.0% |[3] |

Table 2: Solubility Profile of Solvent Orange 45 in Various Solvents

Solvent Class Specific Solvents Solubility Source
Methyl Ethyl
Ketones Ketone (MEK), High [31[6]
Acetone
Alcohols Ethanol Soluble [6]
Glycol Ethers Soluble [2]
Esters Soluble [2]
Aromatic
Benzene Insoluble [4][5]
Hydrocarbons

| Aqueous | Water | Insoluble |[4][5][6] |

Experimental Protocols

Safety Precautions: Before proceeding with any protocol, consult the Safety Data Sheet (SDS).

Solvent Orange 45 may cause eye, skin, and respiratory irritation.[7] It is toxic to aquatic life

with long-lasting effects.[8] Always work in a well-ventilated area, preferably a chemical fume

hood, and wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[7][8]
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Protocol 1: Preparation of a Stock Solution in Methyl Ethyl Ketone (MEK)

This protocol describes the preparation of a 10% (w/v) stock solution of Solvent Orange 45 in
MEK.

Materials:

Solvent Orange 45 powder

Methyl Ethyl Ketone (MEK), analytical grade
Volumetric flask with stopper

Magnetic stirrer and stir bar

Weighing balance

Spatula

Procedure:

Weighing: Accurately weigh the desired amount of Solvent Orange 45. For a 10 mL
solution, weigh 1.0 g of the dye.

Dissolution: Transfer the powder into the volumetric flask. Add approximately 7 mL of MEK.

Mixing: Place the magnetic stir bar in the flask and place the flask on a magnetic stirrer. Stir
until the dye is completely dissolved. This should occur readily due to its high solubility.[3]

Final Volume: Once dissolved, carefully add MEK to the flask until the meniscus reaches the
10 mL calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

Storage: Store the stock solution in a tightly sealed, light-resistant container in a cool, dry,
and well-ventilated area.[7]
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Protocol 1: Stock Solution Preparation
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Workflow for preparing a stock solution of Solvent Orange 45.

Protocol 2: General Procedure for Staining Non-Aqueous Polymer Films

This protocol provides a general method for using Solvent Orange 45 as a colorimetric stain
for hydrophobic polymer films for visualization or characterization purposes.

Materials:

o Polymer film (e.g., polystyrene, polycarbonate)

o Solvent Orange 45 stock solution (from Protocol 1)
» Suitable rinsing solvent (e.g., ethanol, isopropanol)
 Petri dish or staining jar

e Forceps

e Air or nitrogen stream for drying

Procedure:

e Preparation: Prepare a dilute working solution (e.g., 0.1% w/v) from the stock solution using
the same solvent (MEK) or another compatible solvent.

» Immersion: Place the polymer film into a petri dish. Using forceps, fully immerse the film in
the staining solution.
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Incubation: Cover the dish and allow the film to incubate for a specified time (e.g., 1-10
minutes). The optimal time will depend on the polymer and desired color intensity.

Rinsing: Remove the film from the staining solution using forceps. Briefly dip it into a beaker
containing the rinsing solvent to remove excess, unbound dye.

Drying: Dry the stained film using a gentle stream of air or nitrogen.

Analysis: The stained film can now be analyzed (e.qg., light microscopy, spectrophotometry).
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Protocol 2: Polymer Film Staining Workflow
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General workflow for staining polymer films with Solvent Orange 45.

Logical Relationships

Solvent Selection for Non-Aqueous Applications
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The choice of solvent is critical for the successful application of Solvent Orange 45. The
following diagram illustrates the decision-making process for selecting an appropriate non-
aqueous solvent. The primary considerations are the dye's solubility and the solvent's
compatibility with the experimental system (e.g., substrate, analytical method).

Solvent Selection Logic
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Click to download full resolution via product page

Decision tree for selecting a suitable non-aqueous solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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